molecular formula C10H9N3O4 B8585092 1,3-Dimethyl-5-nitroquinazoline-2,4(1H,3H)-dione

1,3-Dimethyl-5-nitroquinazoline-2,4(1H,3H)-dione

Cat. No.: B8585092
M. Wt: 235.20 g/mol
InChI Key: ZNCXGHWYLIQNAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Dimethyl-5-nitroquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C10H9N3O4 and its molecular weight is 235.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9N3O4

Molecular Weight

235.20 g/mol

IUPAC Name

1,3-dimethyl-5-nitroquinazoline-2,4-dione

InChI

InChI=1S/C10H9N3O4/c1-11-6-4-3-5-7(13(16)17)8(6)9(14)12(2)10(11)15/h3-5H,1-2H3

InChI Key

ZNCXGHWYLIQNAT-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C(=CC=C2)[N+](=O)[O-])C(=O)N(C1=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of Step 1 intermediate (40 g, 193 mmol) in dry DMF (386 ml) was added anhydrous K2CO3 (133.51 g, 966 mmol) and the mixture was stirred at room temperature for 30 min. Methyl iodide (40 ml, 636 mmol) was added slowly with stirring and further stirred at room temperature for 24 h. The reaction mixture was diluted with water (1.5 lit) and the solid precipitated out was filtered, washed with water and dried to give 41 g of the product as yellow solid; 1H NMR (δ ppm, DMSO-d6, 300 MHz): 7.89 (t, J=8.4, 1H); 7.67 (d, J=8.7, 1H); 7.54 (d, J=7.8, 1H); 3.54 (s, 3H); 3.24 (s, 3H). MS (m/z): 236.20 ([M+H]+).
Quantity
0 (± 1) mol
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reactant
Reaction Step One
[Compound]
Name
intermediate
Quantity
40 g
Type
reactant
Reaction Step One
Name
Quantity
133.51 g
Type
reactant
Reaction Step One
Name
Quantity
386 mL
Type
solvent
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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